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Compound of Interest

Compound Name: 2-Bromo-1-chloropropane

Cat. No.: B110360 Get Quote

To Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive review of available scientific literature and chemical databases, it

has been determined that there is a significant lack of specific, published information regarding

the use of 2-bromo-1-chloropropane as a precursor for the synthesis of pharmaceutical

intermediates. While its structural isomer, 1-bromo-3-chloropropane, is a well-documented and

widely utilized building block in the pharmaceutical industry, 2-bromo-1-chloropropane does

not appear to be a commonly employed starting material for the synthesis of active

pharmaceutical ingredients (APIs).

The inherent chemical properties of 2-bromo-1-chloropropane, such as its chirality and the

presence of two different halogen atoms, theoretically allow for a range of chemical

transformations.[1] Due to the different electronegativity of bromine and chlorine, it can undergo

nucleophilic substitution reactions, making it a potential, albeit seemingly underexplored,

intermediate in organic synthesis.[2] Halogenated aliphatic compounds like 2-bromo-1-
chloropropane are known to be moderately to very reactive and may be incompatible with

strong oxidizing and reducing agents, as well as various nitrogen-containing compounds and

alkali metals.[3]

Despite these characteristics, searches for specific, documented reaction pathways and

protocols for its application in pharmaceutical synthesis have not yielded the detailed

quantitative data or established experimental procedures necessary to generate the
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comprehensive application notes and protocols requested. The available information is general

in nature and does not provide concrete examples of its use in the creation of specific

pharmaceutical intermediates.

It is possible that the reactivity profile or the cost-effectiveness of 2-bromo-1-chloropropane
has led to it being superseded by other, more efficient or readily available precursors in

pharmaceutical manufacturing.

Given the absence of specific data for 2-bromo-1-chloropropane, we are unable to provide

the requested detailed application notes, experimental protocols, quantitative data tables, and

visualizations at this time.

We recommend that researchers interested in the synthesis of pharmaceutical intermediates

consider exploring the extensive literature available for related and more commonly used

precursors, such as 1-bromo-3-chloropropane. Should you be interested in information

regarding this alternative compound, please let us know, and we would be pleased to provide a

detailed report.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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